Cas no 1040724-56-8 (a-Methyl-1-Pyrrolidinebutanoic acid)

• Product Name: a-Methyl-1-Pyrrolidinebutanoic acid
• CAS No: 1040724-56-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5262560
• Update Time: 2025-06-08

a-Methyl-1-Pyrrolidinebutanoic acid Chemical and Physical Properties

Names and Identifiers

• a-Methyl-1-Pyrrolidinebutanoic acid

• Inchi： 1S/C9H17NO2/c1-8(9(11)12)4-7-10-5-2-3-6-10/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： HCZNTFJDUVRWEK-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C(O)=O)CCCC1

Additional information on a-Methyl-1-Pyrrolidinebutanoic acid

a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8): A Comprehensive Overview in Modern Chemical Biology

Chemical compounds with unique structural and functional properties continue to drive advancements in the field of chemical biology, particularly in the development of novel therapeutic agents. One such compound, a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8), has garnered significant attention due to its versatile applications in pharmaceutical research and synthetic chemistry. This compound, characterized by its intricate pyrrolidine and butanoic acid moieties, offers a rich scaffold for molecular modifications, making it a valuable building block in the synthesis of bioactive molecules.

The molecular structure of a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) consists of a pyrrolidine ring substituted with a methyl group at the 1-position and a butanoic acid side chain. This unique arrangement imparts distinct physicochemical properties, including solubility, reactivity, and metabolic stability, which are critical factors in drug design. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its potential for hydrogen bonding interactions, a key consideration in the development of enzyme inhibitors and receptor ligands.

In recent years, the pharmaceutical industry has increasingly focused on leveraging structurally diverse compounds to overcome challenges associated with drug resistance and side effects. a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) has emerged as a promising intermediate in the synthesis of small-molecule drugs targeting various therapeutic areas. Its pyrrolidine core is particularly relevant in the design of kinase inhibitors, where it serves as a privileged scaffold due to its ability to mimic natural substrates and bind effectively to enzyme active sites.

One of the most compelling applications of a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) is in the field of oncology. Researchers have utilized this compound as a precursor in the development of novel anticancer agents that exploit specific molecular targets involved in tumor growth and progression. For instance, derivatives of this compound have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancer cell lines. The ability to fine-tune the pharmacophoric features of these derivatives allows for the optimization of potency, selectivity, and pharmacokinetic profiles.

The synthetic chemistry of a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) is another area where significant progress has been made. Advances in catalytic methods and asymmetric synthesis have enabled the efficient construction of complex derivatives with high enantioselectivity. These methodologies are crucial for producing enantiomerically pure compounds, which are often required for therapeutic applications due to their distinct biological activities. The use of transition metal catalysts, such as palladium and ruthenium complexes, has facilitated novel C-C bond-forming reactions that enhance the synthetic utility of this scaffold.

In addition to its role in drug discovery, a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) has found applications in materials science and agrochemical research. Its structural motifs are incorporated into polymers and coatings that exhibit enhanced durability and functionality. In agrochemistry, derivatives of this compound have been explored as potential herbicides and fungicides due to their ability to interact with biological targets in plants.

The growing interest in green chemistry principles has also influenced the synthesis of a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8). Researchers are increasingly adopting sustainable methodologies that minimize waste generation and energy consumption. Biocatalytic approaches, for example, have been employed to convert renewable feedstocks into key intermediates for this compound, aligning with global efforts to promote environmentally friendly chemical processes.

The future prospects for a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) are promising, with ongoing research aimed at expanding its applications across multiple disciplines. As computational chemistry techniques advance, virtual screening methods are being used to identify new derivatives with enhanced biological activity. These computational tools enable high-throughput virtual screening, significantly reducing the time and cost associated with traditional experimental approaches.

In conclusion, a-Methyl-1-Pyrrolidinebutanoic acid (CAS No. 1040724-56-8) represents a versatile chemical entity with broad utility in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing chemical biology and related fields.